Carbazochrome sodium sulfonate

• CAS No.: 51460-26-5
• Product Name: Carbazochrome sodium sulfonate
• Molecular Formula: C31H30O8
• Molecular Weight: 530.57
• IUPAC Name: sodium;5-(carbamoyldiazenyl)-6-hydroxy-1-methyl-2,3-dihydroindole-2-sulfonate
• Standard InChI: InChI=1S/C10H12N4O5S.Na/c1-14-7-4-8(15)6(12-13-10(11)16)2-5(7)3-9(14)20(17,18)19;/h2,4,9,15H,3H2,1H3,(H2,11,16)(H,17,18,19);/q;+1/p-1
• Standard InChIKey: AYIYVEPNEPUJCF-GNXRPPCSSA-N
• SMILES: CN1C(CC2=CC(=C(C=C21)O)N=NC(=O)N)S(=O)(=O)[O-].[Na+]
• Appearance: Solid powder
• Description: AC17, also known as carbazochrome sodium sulfonate, a novel 4-arylidene curcumin analog, is a potent 19S deubiquitinase inhibitors with great potential for anticancer drug development. AC17 serves as an irreversible deubiquitinase inhibitor of 19S RP, resulting in inhibition of NF-κB pathway and reactivation of proapoptotic protein p53. In addition, in a murine xenograft model of human lung cancer A549, treatment with AC17 suppresses tumor growth in a manner associated with proteasome inhibition, NF-κB blockage, and p53 reactivation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AC17; 4arylidene curcumin
• Reference: 1: Zhou B, Zuo Y, Li B, Wang H, Liu H, Wang X, Qiu X, Hu Y, Wen S, Du J, Bu X. Deubiquitinase Inhibition of 19S Regulatory Particles by 4-Arylidene Curcumin Analog AC17 Causes NF-κB Inhibition and p53 Reactivation in Human Lung Cancer Cells. Mol Cancer Ther. 2013 Aug;12(8):1381-92. doi: 10.1158/1535-7163.MCT-12-1057. Epub 2013 May 21. PubMed PMID: 23696216.
• PubChem Compound: 135705561
• Last Modified: Nov 11 2021